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Compound of Interest

Compound Name: Granaticinic acid

Cat. No.: B15565849 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparative analysis of Granaticinic acid production

from various Streptomyces species. Granaticinic acid, a member of the

benzoisochromanequinone class of polyketides, has garnered significant interest for its potent

antibacterial properties. This document summarizes quantitative production data, details

experimental protocols for its isolation and analysis, and visualizes the biosynthetic pathway to

aid in understanding and optimizing its production.

Quantitative Production of Granaticinic Acid
The production yield of Granaticinic acid varies significantly among different Streptomyces

species and is highly dependent on the fermentation conditions. The following table

summarizes the available quantitative data on Granaticinic acid production.
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Streptomyces
Species

Strain
Production Yield of
Granaticinic Acid
(mg/L)

Reference

Streptomyces

thermoviolaceus
NT1

18.64 (un-optimized) -

61.35 (optimized)
[1][2][3][4]

Streptomyces

vilmorinianum
YP1

111.3 mg purified from

2.7 g crude extract

(from 50L broth)

[5]

Streptomyces

vietnamensis
GIMV4.0001 Data not available [6]

Streptomyces

violaceoruber
Tü22 Data not available [7]

Streptomyces parvus C05 Data not available

Experimental Protocols
Detailed methodologies are crucial for the replication and advancement of research. This

section outlines the key experimental protocols for the production, extraction, and analysis of

Granaticinic acid from Streptomyces.

Fermentation Protocol for Streptomyces
thermoviolaceus NT1

Inoculum Preparation: A 1 cm² agar plug of a fully grown culture of S. thermoviolaceus NT1

is inoculated into 30 mL of ISP2 broth and incubated at 28°C for 3 days with shaking. A 5%

(v/v) of this seed culture is then transferred to 100 mL of ISP2 broth and grown for another 3

days to be used as the final inoculum.[8]

Production Medium: ISP2 medium is commonly used for the production of Granaticinic
acid.[1][8]

Fermentation Conditions:
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Optimized Conditions: Fermentation is carried out in 250 mL Erlenmeyer flasks containing

50 mL of ISP2 medium. The optimal conditions for maximum yield are a glucose

concentration of 0.38%, an initial pH of 7.02, and an incubation temperature of 36.53°C for

10 days with shaking at 150 rpm.[1]

Un-optimized Conditions: Incubation is performed at 28°C for 12 days.[1]

Harvesting: After the incubation period, the mycelia are separated from the culture broth by

filtration or centrifugation.[8]

Extraction and Purification of Granaticinic Acid
Extraction: The cell-free culture broth is acidified to pH 2-3 with HCl and then extracted three

times with an equal volume of ethyl acetate. The organic phases are pooled and

concentrated under vacuum.[5]

Purification:

Silica Gel Chromatography: The crude extract can be subjected to silica gel column

chromatography for initial purification.[8]

High-Performance Liquid Chromatography (HPLC): Further purification to obtain high-

purity Granaticinic acid is achieved using reversed-phase HPLC. A common system

involves a C18 column with a gradient elution of methanol and water containing 0.1%

formic acid.[6][9]

Analytical Methods
Quantification: The concentration of Granaticinic acid can be determined using HPLC with

a UV-Vis detector, by comparing the peak area with a standard curve of purified

Granaticinic acid.

Structural Elucidation: The chemical structure of the purified compound is confirmed using

spectroscopic techniques such as Mass Spectrometry (MS) and Nuclear Magnetic

Resonance (NMR) spectroscopy.[8]

Biological Activity
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Granaticinic acid has demonstrated significant antibacterial activity, particularly against Gram-

positive bacteria.

Streptomyces thermoviolaceus NT1-derived Granaticinic Acid: This compound has shown

broad-spectrum antibacterial activity against both Gram-positive and Gram-negative

bacteria. Notably, it exhibits inhibitory effects against methicillin-resistant Staphylococcus

aureus (MRSA) and penicillin-resistant Staphylococcus aureus (PRSA).[1][2]

A direct comparative study of the biological activity of Granaticinic acid isolated from different

Streptomyces species is not readily available in the current literature. Such studies would be

valuable to determine if the producing species influences the compound's specific activity or

spectrum.

Visualizations
Granaticin Biosynthetic Pathway
The biosynthesis of granaticin is a complex process involving a Type II polyketide synthase

(PKS) system. The following diagram illustrates the key steps in the pathway, based on the

gene cluster identified in Streptomyces violaceoruber Tü22.[7][10][11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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